4-Methoxybenzenesulfonyl fluoride

• IUPAC Name: 4-methoxybenzenesulfonyl fluoride
• InChI: InChI=1S/C7H7FO3S/c1-11-6-2-4-7(5-3-6)12(8,9)10/h2-5H,1H3
• InChI Key: QHEMDSDRFAIOOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)F
• Molecular Formula: C7H7FO3S
• DSSTOX Substance ID: DTXSID20496941
• Molecular Weight: 190.19 g/mol
• CAS No.: 368-91-2

Description

4-Methoxybenzenesulfonyl fluoride is an organic compound with the molecular formula C7H7FO3S. It is a sulfonyl fluoride derivative, characterized by the presence of a methoxy group attached to a benzene ring, which is further connected to a sulfonyl fluoride group. This compound is known for its utility in various chemical reactions, particularly in the field of click chemistry, where it serves as a connector for the assembly of small molecules with proteins or nucleic acids .

Mechanism of Action

Target of Action

4-Methoxybenzene-1-sulfonyl fluoride, also known as 4-methoxybenzenesulfonyl fluoride, is a sulfonyl fluoride compound . Sulfonyl fluorides are known to be used as electrophilic warheads by both medicinal chemists and chemical biologists . They have the ability to form a stable covalent bond with amino acids such as Lys, His, and Tyr residues .

Mode of Action

The sulfonyl fluoride motif in 4-Methoxybenzene-1-sulfonyl fluoride can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This compound interacts with its targets (amino acids or proteins) through a process known as click chemistry . This interaction results in the formation of a stable covalent bond .

Biochemical Pathways

It’s known that sulfonyl fluorides can interact with context-specific amino acids or proteins for diverse applications . This suggests that the compound could potentially affect multiple biochemical pathways depending on the specific proteins it interacts with.

Pharmacokinetics

It’s worth noting that the compound’s resistance to hydrolysis under physiological conditions could potentially impact its bioavailability.

Result of Action

The molecular and cellular effects of 4-Methoxybenzene-1-sulfonyl fluoride’s action would depend on the specific proteins it interacts with. Given its ability to form stable covalent bonds with certain amino acids , it could potentially alter the function of these proteins, leading to various downstream effects.

Action Environment

It’s known that the compound is moisture sensitive , which suggests that humidity could potentially affect its stability.

Biochemical Analysis

Biochemical Properties

4-Methoxybenzene-1-sulfonyl fluoride plays a significant role in biochemical reactions. The sulfonyl fluoride motif can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach for the usage of amides and phosphate groups as linkers .

Molecular Mechanism

The molecular mechanism of 4-Methoxybenzene-1-sulfonyl fluoride involves its interaction with biomolecules. It is known that sulfonyl fluorides have been identified and utilized in the realms of biology, pharmaceuticals, and functional molecules for their unique stability-reactivity balance . They are privileged motifs in the selective covalent interaction with context-specific amino acids or proteins for diverse applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Methoxybenzenesulfonyl fluoride can be synthesized through several methods. One common approach involves the reaction of 4-methoxybenzenesulfonyl chloride with potassium fluoride in the presence of a suitable solvent such as acetonitrile. The reaction is typically carried out at elevated temperatures to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale reactions using similar methodologies as in laboratory synthesis. The process is optimized for higher yields and purity, often incorporating advanced purification techniques such as recrystallization and distillation to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

4-Methoxybenzenesulfonyl fluoride undergoes various chemical reactions, including:

Nucleophilic Substitution: The sulfonyl fluoride group is highly reactive towards nucleophiles, making it suitable for substitution reactions.

Click Chemistry: It is widely used in click chemistry for the assembly of -SO2- linked small molecules with proteins or nucleic acids.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Click Chemistry: The reactions are often performed under mild conditions, with the presence of catalysts such as copper(I) iodide to facilitate the process.

Major Products Formed

Nucleophilic Substitution: The major products are sulfonamide, sulfonate ester, or sulfonate thioester derivatives, depending on the nucleophile used.

Click Chemistry: The products are typically -SO2- linked conjugates of small molecules with proteins or nucleic acids.

Scientific Research Applications

4-Methoxybenzenesulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamide and sulfonate derivatives.

Biology: It serves as a labeling reagent for the detection and quantification of biomolecules such as proteins and nucleic acids.

Medicine: It is employed in the development of pharmaceuticals, especially in the synthesis of drug candidates with sulfonamide functionalities.

Industry: It is used in the production of specialty chemicals and materials, including polymers and surfactants.

Comparison with Similar Compounds

4-Methoxybenzenesulfonyl fluoride can be compared with other sulfonyl fluoride derivatives such as:

• 4-Fluorobenzenesulfonyl fluoride
• 2-Fluorobenzenesulfonyl fluoride
• 1,3-Benzenedisulfonyl fluoride

Uniqueness

The presence of the methoxy group in this compound imparts unique electronic and steric properties, making it more reactive in certain chemical reactions compared to its analogs. This makes it particularly useful in applications requiring high reactivity and selectivity .

Synthesis routes and methods

Procedure details

To a solution of 4-methoxy-benzenesulfonyl chloride (1.0 g, 4.8 mmol) in acetonitrile (20 mL) was added KF (563 mg, 9.7 mmol) and the resulting mixture was stirred for 16 h at room temperature. The solid was filtered off and the filtrate was concentrated in vacuo. The residue was dissolved in EtOAc and washed with water. The organic phase was dried (MgSO4) and concentrated in vacuo to give the title compound (780 mg) as a colourless oil. 1H NMR (CDCl3): 7.97 (2H, d), 7.09 (2H, d), 3.94 (3H, s).